Cas no 2097914-49-1 (3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide)

• Product Name: 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide
• CAS No: 2097914-49-1
• MF: C₁₅H₁₈FNO₃
• MW: 279.3067278862
• CID: 5469541
• Update Time: 2025-08-05

3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide

• Inchi： 1S/C15H18FNO3/c1-20-13-6-5-11(9-12(13)16)14(18)17-10-15(19)7-3-2-4-8-15/h3,5-7,9,19H,2,4,8,10H2,1H3,(H,17,18)
• InChI Key： FXAPTEGVMPCCLN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC1(C=CCCC1)O)=O)OC

Computed Properties

• Exact Mass: 279.12707160 g/mol
• Monoisotopic Mass: 279.12707160 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.31
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6

Additional information on 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide

Introduction to 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide (CAS No. 2097914-49-1)

3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide, identified by its Chemical Abstracts Service (CAS) number 2097914-49-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a complex aromatic structure combined with a cyclohexene moiety, which contributes to its unique chemical and biological properties. The presence of both fluoro and methoxy substituents further enhances its potential as a pharmacophore, making it a subject of intense study for its pharmacological activity.

The structural framework of 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide consists of a benzamide core substituted with a fluoro group at the 3-position and a methoxy group at the 4-position. The benzamide moiety is a well-known pharmacophore found in numerous therapeutic agents, contributing to interactions with biological targets such as enzymes and receptors. The cyclohexene ring, specifically in the form of (1-hydroxycyclohex-2-en-1-yl), introduces additional conformational flexibility, which can influence the compound's solubility, metabolic stability, and binding affinity.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity. The fluoro group in 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide is strategically positioned to modulate electronic properties and hydrogen bonding capabilities, making it an attractive candidate for drug design. This modification has been extensively studied in the context of developing novel therapeutics, particularly in oncology and anti-inflammatory applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex drug molecules. The benzamide core serves as a versatile scaffold that can be further functionalized to target specific biological pathways. Researchers have explored derivatives of this compound for their ability to inhibit key enzymes involved in disease progression. For instance, studies have suggested that modifications to the cyclohexene ring can enhance interactions with proteases and kinases, which are critical targets in cancer therapy.

The (1-hydroxycyclohex-2-en-1-yl) substituent is particularly noteworthy due to its ability to form hydrogen bonds and stabilize transition states. This feature has been leveraged in the design of enzyme inhibitors, where precise spatial orientation is crucial for efficacy. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with biological targets with high accuracy, providing insights into its mechanism of action.

Recent clinical trials have begun to explore the therapeutic potential of compounds structurally related to 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide. While the compound itself may not be in advanced clinical development at this time, its derivatives have shown promise in preclinical studies. These studies have highlighted its ability to modulate inflammatory pathways and interfere with signaling cascades involved in tumor growth. The combination of fluorine and methoxy substituents appears to synergize, enhancing both potency and selectivity.

The synthesis of 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it more accessible than previously thought. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have enabled chemists to construct the desired framework with high efficiency. These methods not only improve yield but also allow for greater control over stereochemical outcomes, which is essential for biological activity.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can predict the behavior of 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide within biological systems. These predictions guide experimental design and help identify optimal analogs for further testing. Such integrative approaches are accelerating the pace at which new therapeutic agents are developed.

In conclusion, 3-fluoro-N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-4-methoxybenzamide (CAS No. 2097914-49-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable tool for developing novel therapeutics. As research continues to uncover new applications for this compound and its derivatives, it is likely that we will see increasingly sophisticated derivatives enter clinical trials over the coming years.